

# ceftolozane tazobactam desirability of outcome ranking analysis

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Ceftolozane Sulfate

CAS No.: 936111-69-2

Cat. No.: S523134

Get Quote

## Clinical Outcomes and Comparative Data

The table below summarizes key efficacy and safety findings for C/T from recent studies.

Metric	Findings for Ceftolozane-Tazobactam (C/T)	Comparative Context
Overall Clinical Failure (Composite)	73.3% reduction in clinical failure for MDR/XDR <i>P. aeruginosa</i> LRTI [1]	Significantly lower vs. Best Alternative Therapy (BAT) [1]
Mortality (All-cause)	Meta-analysis: Significant reduction with C/T combination therapy (OR: 0.31, 95% CI: 0.10–0.97) [2]	Superior to C/T monotherapy for severe infections [2]
Microbiological Eradication	cUTI in Pediatrics: 84.5% at Test of Cure (TOC) [3]	Similar to meropenem (87.5%) [3]
Adverse Event (AE) Profile	Most common AEs: headache (5.8%), constipation (3.9%), hypertension (3%), nausea (2.8%), diarrhea (1.9%) [4]	Favorable and comparable to meropenem; lower nephrotoxicity risk vs. polymyxins/aminoglycosides [1]

Metric	Findings for Ceftolozane-Tazobactam (C/T)	Comparative Context
Resistance & Utility	Susceptibility varies geographically (e.g., 37.9% in Singaporean carbapenem-nonsusceptible <i>P. aeruginosa</i> isolates) [5]	Highlights importance of local susceptibility testing; limited empirical use in high-resistance settings [5]

## Detailed Experimental Protocols and Data Sources

The quantitative data in the summary table is derived from rigorous clinical studies. Here are the detailed methodologies for the key experiments cited.

### Retrospective Comparative Effectiveness Study [1]

This study compared C/T versus Best Alternative Therapy (BAT) for lower respiratory tract infections (LRTI) caused by Multidrug-Resistant (MDR) or Extensively Drug-Resistant (XDR) *Pseudomonas aeruginosa*.

- **Study Design:** Multicenter, retrospective, observational cohort study.
- **Population:** Adult patients with LRTI (HABP/VABP) caused by MDR/XDR *P. aeruginosa*.
  - **Cohorts:** C/T treatment group (n=118) vs. BAT group (n=88). BAT included traditional beta-lactams, aminoglycosides, and/or polymyxins.
- **Primary Outcome:** Composite clinical failure (defined as 30-day all-cause mortality and/or an adverse drug reaction).
- **Key Methodology:**
  - **Data Collection:** Retrospective data extraction from electronic medical records.
  - **Definitions:** MDR/XDR defined by standardized criteria. LRTI diagnosed per CDC/NHSN definitions.
  - **Analysis:** Multivariable logistic regression was used to adjust for confounders (e.g., the C/T group had more XDR infections and VABP cases).
- **Core Finding:** After adjustment, C/T treatment was independently associated with a 73.3% reduction in clinical failure compared to BAT.

### Systematic Review & Meta-Analysis on Combination Therapy [2]

This analysis evaluated whether combining C/T with another antibiotic improved outcomes over C/T monotherapy for severe Gram-negative infections.

- **Study Design:** Systematic review and meta-analysis of clinical studies (PROSPERO CRD42019134099).
- **Literature Search:** Comprehensive search of PubMed, EMBASE, and Cochrane Central until November 2020.
- **Inclusion Criteria:** Randomized trials and non-randomized studies with a control group, published in English.
- **Population & Intervention:** Patients with confirmed bacterial infection treated with C/T combination therapy vs. C/T monotherapy.
- **Outcomes:**
  - **Primary:** All-cause mortality.
  - **Secondary:** Clinical improvement and microbiological cure.
- **Key Methodology:**
  - **Data Synthesis:** Qualitative synthesis and random-effects meta-analysis.
  - **Quality Assessment:** Methodological quality of included studies assessed using the Newcastle-Ottawa Scale (NOS).
- **Core Finding:** The meta-analysis of four studies showed a significant reduction in all-cause mortality with combination therapy (Odds Ratio: 0.31, 95% CI: 0.10–0.97).

## Pediatric Phase 2 Randomized Controlled Trial [3]


This trial evaluated the safety and efficacy of C/T versus meropenem in a pediatric population with complicated urinary tract infections (cUTI).

- **Study Design:** Phase 2, randomized, double-blind study.
- **Population:** Pediatric participants (birth to <18 years) with cUTI/pyelonephritis.
  - **Cohorts:** C/T (n=71) vs. meropenem (n=24) in the microbiologic modified intent-to-treat (mMITT) population.
- **Primary Objective:** Safety and tolerability.
- **Key Secondary Endpoints:** Clinical cure and microbiologic eradication rates at End of Treatment (EOT) and Test of Cure (TOC) visits.
- **Key Methodology:**
  - **Dosing:** C/T and meropenem were administered intravenously every 8 hours, with age-adjusted pediatric dosing for C/T.
  - **Assessment:** Clinical and microbiologic responses were rigorously assessed at predefined time points.

- **Core Finding:** C/T demonstrated a favorable safety profile and high rates of microbiologic eradication (84.5% at TOC) that were similar to meropenem (87.5%).


## Visualizing Clinical Outcomes and Resistance

To help visualize the comparative clinical outcomes and the primary mechanism of C/T resistance discussed in the studies, the following diagrams are provided.



[Click to download full resolution via product page](#)

*Diagram 1: Comparative Clinical Outcomes Summary. This figure synthesizes key findings: C/T significantly reduces clinical failure compared to Best Alternative Therapy for MDR/XDR *P. aeruginosa* LRTI [1], and C/T combination therapy is associated with significantly lower mortality compared to C/T monotherapy for severe infections [2]. OR = Odds Ratio.*



[Click to download full resolution via product page](#)

*Diagram 2: Primary Resistance Mechanism to C/T. A key driver of C/T resistance in *Pseudomonas aeruginosa*, particularly among high-risk clones, is the production of metallo-β-lactamases (MBLs) [5]. These enzymes hydrolyze and inactivate the ceftolozane molecule. Tazobactam, while effective against many Class A and C β-lactamases, does not inhibit MBLs, leading to treatment failure if these enzymes are present.*

## Key Analysis Summary

For researchers and drug development professionals, the evidence supports several critical conclusions:

- **Superior Efficacy in Resistant Infections:** C/T demonstrates a significant advantage over traditional alternative therapies for managing MDR/XDR *P. aeruginosa* LRTI, a scenario with high unmet medical need [6] [1].
- **Strategic Use of Combination Therapy:** For the most severe infections, the evidence suggests a mortality benefit when C/T is used in combination with another agent, guiding optimal therapeutic strategies [2].
- **The Resistance Imperative:** The utility of C/T is heavily influenced by local molecular epidemiology. Its empirical use is compromised in regions with a high prevalence of metallo-β-lactamases, underscoring the need for rapid diagnostics and antimicrobial stewardship [5].

### Need Custom Synthesis?

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. Impact of Ceftolozane – Tazobactam vs. Best Alternative Therapy on... [pmc.ncbi.nlm.nih.gov]
2. Ceftolozane-Tazobactam Combination Therapy Compared to ... [pmc.ncbi.nlm.nih.gov]
3. Safety and Efficacy of Ceftolozane/Tazobactam Versus... [journals.lww.com]
4. / Ceftolozane - Wikipedia tazobactam [en.wikipedia.org]
5. / Ceftolozane Resistance and Tazobactam in... Mechanisms [pmc.ncbi.nlm.nih.gov]
6. Perspectives on the use of ceftolozane/tazobactam [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [ceftolozane tazobactam desirability of outcome ranking analysis]. Smolecule, [2026]. [Online PDF]. Available at:  
[<https://www.smolecule.com/products/b523134#ceftolozane-tazobactam-desirability-of-outcome-ranking-analysis>]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)